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Compound of Interest

Compound Name: Dyrk1-IN-1

Cat. No.: B8217962 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Dyrk1-IN-1, a selective inhibitor of the

DYRK1A enzyme. Adherence to these guidelines is critical for minimizing exposure risks and

ensuring a safe laboratory environment.

Hazard Identification and Classification
Dyrk1-IN-1 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:
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P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dyrk1-IN-1 to

minimize exposure.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes or

dust.

Hand Protection Protective gloves (e.g., nitrile). Prevents skin contact.

Body Protection
Impervious clothing, such as a

lab coat.

Protects skin from

contamination.

Respiratory Protection Suitable respirator.

Required when engineering

controls are insufficient to

prevent inhalation of dust or

aerosols.

Data sourced from DC Chemicals Safety Data Sheet.[1]
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A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow for Handling Dyrk1-IN-1
The following diagram outlines the standard operating procedure for working with Dyrk1-IN-1,

from preparation to disposal.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in a well-ventilated area
(e.g., fume hood)

Weigh Dyrk1-IN-1 powder

Proceed to handling

Prepare stock solution
(e.g., in DMSO)

Perform experiment

Decontaminate surfaces
and equipment with alcohol

Experiment complete

Collect all waste in a
-labeled hazardous waste container

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Dyrk1-IN-1.
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First Aid Measures
In case of accidental exposure, follow these immediate first aid protocols.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing and shoes. Seek medical attention if

irritation develops and persists.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. It

may be dangerous to the person providing aid to

give mouth-to-mouth resuscitation. Get medical

attention if adverse health effects persist or are

severe.[1]

Ingestion

Wash out mouth with water. Remove dentures if

any. Remove victim to fresh air and keep at rest

in a position comfortable for breathing. If

material has been swallowed and the exposed

person is conscious, give small quantities of

water to drink. Stop if the exposed person feels

sick as vomiting may be dangerous. Do NOT

induce vomiting unless directed to do so by

medical personnel. Seek immediate medical

attention.[1]

Data sourced from DC Chemicals Safety Data Sheet.[1]
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Storage and Stability
Proper storage is essential to maintain the integrity of Dyrk1-IN-1.

Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In solvent -80°C 6 months

In solvent -20°C 1 month

Data sourced from Immunomart and MedchemExpress product pages.[2][3]

The compound is stable under recommended storage conditions.[1] Avoid strong acids/alkalis

and strong oxidizing/reducing agents.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate Personnel: Clear the area of all non-essential personnel.

Ensure Ventilation: Work in a well-ventilated area.

Contain Spillage: Prevent further leakage or spillage if safe to do so. Do not let the product

enter drains.

Clean-up: Absorb with liquid-binding material (e.g., sand, diatomite, acid binders, universal

binders, sawdust). Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose: Collect all contaminated materials in a designated and approved waste disposal

container.

Disposal Plan
All waste materials contaminated with Dyrk1-IN-1 must be treated as hazardous waste.
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Chemical Waste: Collect all solutions and contaminated materials in a clearly labeled, sealed

container for hazardous chemical waste.

Contaminated PPE: Dispose of used gloves, lab coats, and other protective equipment as

hazardous waste.

Disposal Vendor: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company, following all local, state, and federal regulations.

Dyrk1A Signaling Pathway Overview
Dyrk1-IN-1 is a highly selective and ligand-efficient inhibitor of DYRK1A (Dual-specificity

tyrosine-phosphorylation-regulated kinase 1A). DYRK1A is a protein kinase that plays a crucial

role in various cellular processes, including neuronal development and function. Its

overexpression has been implicated in neurodegenerative conditions.[4][5]

The following diagram illustrates a simplified overview of the DYRK1A signaling pathway and

the point of inhibition by Dyrk1-IN-1.
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Caption: Inhibition of DYRK1A Signaling by Dyrk1-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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